Cas no 198991-78-5 (4-Thiazolidinecarboxylic acid, 2-(4-chlorophenyl)-, (4R)-)

• Product Name: 4-Thiazolidinecarboxylic acid, 2-(4-chlorophenyl)-, (4R)-
• CAS No: 198991-78-5
• MF: C₁₀H₁₀ClNO₂S
• MW: 243.709900379181
• MDL: MFCD01413971
• CID: 3877382
• PubChem ID: 390356
• Update Time: 2025-10-20

4-Thiazolidinecarboxylic acid, 2-(4-chlorophenyl)-, (4R)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylic acid, 2-(4-chlorophenyl)-, (4R)-
• (4R)-2-(4-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid
• (R)-2-(4-Chlorophenyl)thiazolidine-4-carboxylic acid
• AK-968/40046132
• AG-205/07946021
• (2R)-2-(4-Chlorophenyl)thiazolidine-4-carboxylic acid
• MFCD01413971
• AB00073884-01
• 198991-78-5
• SCHEMBL11201241
• DTXSID60327801
• AKOS005376908
• CBDivE_000663
• (R)-2-(4-Chloro-phenyl)-thiazolidine-4-carboxylic acid
• (4R)-2-(4-Chlorophenyl)thiazolidine-4-carboxylic acid
• AKOS003239882
• CHEMBL3780297
• AS-5427
• STK012169
• NSC687695
• NSC-687695

• MDL： MFCD01413971
• Inchi： 1S/C10H10ClNO2S/c11-7-3-1-6(2-4-7)9-12-8(5-15-9)10(13)14/h1-4,8-9,12H,5H2,(H,13,14)/t8-,9?/m0/s1
• InChI Key： LESQASCTNMKKPZ-IENPIDJESA-N
• SMILES： S1C[C@@H](C(O)=O)NC1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 243.0120774Da
• Monoisotopic Mass: 243.0120774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 458.3±45.0 °C at 760 mmHg
• Flash Point: 231.0±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-Thiazolidinecarboxylic acid, 2-(4-chlorophenyl)-, (4R)- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Thiazolidinecarboxylic acid, 2-(4-chlorophenyl)-, (4R)-

4-Thiazolidinecarboxylic Acid, 2-(4-Chlorophenyl)-, (4R)-: A Comprehensive Overview

4-Thiazolidinecarboxylic acid, also known as 2-(4-chlorophenyl)-4-thiazolidinecarboxylic acid, is a compound with the CAS number 198991-78-5. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. The (4R) configuration denotes the specific stereochemistry of the molecule, which plays a crucial role in its biological activity and therapeutic potential.

The molecular structure of 4-thiazolidinecarboxylic acid consists of a thiazolidine ring system, which is a five-membered ring containing sulfur and nitrogen atoms. The presence of the chlorophenyl group at the 2-position introduces additional electronic and steric effects, influencing the compound's reactivity and selectivity. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic and pharmacodynamic properties of drugs.

Research into 2-(4-chlorophenyl)-4-thiazolidinecarboxylic acid has focused on its potential as a building block for bioactive molecules. The thiazolidine moiety is known to exhibit antimicrobial, antifungal, and anti-inflammatory activities, making it a valuable component in drug design. Moreover, the (4R) configuration ensures optimal interactions with biological targets, enhancing its therapeutic efficacy.

In terms of synthesis, this compound can be prepared through various routes, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the desired yield, purity, and scalability. Recent advancements in asymmetric synthesis have enabled the efficient preparation of the (4R) enantiomer, which is critical for achieving consistent biological activity.

The application of 4-thiazolidinecarboxylic acid extends beyond pharmaceuticals. It has been explored as a precursor for agrochemicals and materials science applications due to its versatile reactivity. For instance, its ability to form stable metal complexes has opened new avenues in catalysis and sensor development.

In conclusion, 2-(4-chlorophenyl)-4-thiazolidinecarboxylic acid, with its unique structure and stereochemistry, represents a promising compound for diverse scientific and industrial applications. Continued research into its properties and potential uses will undoubtedly contribute to further breakthroughs in these fields.